5-Cyano-2-fluorobenzoyl chloride
Description
5-Cyano-2-fluorobenzoyl chloride is a benzoyl chloride derivative featuring a cyano (-CN) group at position 5 and a fluorine (-F) atom at position 2 on the benzene ring. Benzoyl chlorides are critical intermediates in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers.
Properties
Molecular Formula |
C8H3ClFNO |
|---|---|
Molecular Weight |
183.56 g/mol |
IUPAC Name |
5-cyano-2-fluorobenzoyl chloride |
InChI |
InChI=1S/C8H3ClFNO/c9-8(12)6-3-5(4-11)1-2-7(6)10/h1-3H |
InChI Key |
YXMKDOXPHLWTFR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1C#N)C(=O)Cl)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
2.1 Structural and Molecular Comparison
The table below compares key structural and molecular features of 5-cyano-2-fluorobenzoyl chloride with its analogs:
Research Findings and Gaps
- Thermo Scientific’s documentation () emphasizes the commercial availability of 2-chloro-5-fluorobenzoyl chloride, underscoring market demand for fluorinated benzoyl chlorides.
- Unanswered Questions: Thermal stability and exact melting/boiling points for 5-cyano-2-fluorobenzoyl chloride remain uncharacterized in the provided evidence. Comparative studies on acylation efficiency between cyano- and chloro-substituted benzoyl chlorides are needed.
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